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| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128415-1g |
(2-cyanopyridin-3-yl)boronic acid |
874290-88-7 | 0.95 | 1g |
$75 | 2021-08-05 | |
| Chemenu | CM128415-250mg |
(2-cyanopyridin-3-yl)boronic acid |
874290-88-7 | 95%+ | 250mg |
$*** | 2023-05-29 | |
| Chemenu | CM128415-1g |
(2-cyanopyridin-3-yl)boronic acid |
874290-88-7 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Apollo Scientific | OR360054-250mg |
2-Cyanopyridine-3-boronic acid |
874290-88-7 | 95% | 250mg |
£134.00 | 2025-02-20 | |
| Apollo Scientific | OR360054-1g |
2-Cyanopyridine-3-boronic acid |
874290-88-7 | 95% | 1g |
£333.00 | 2025-02-20 | |
| TRC | C987733-25mg |
2-Cyanopyridine-3-boronic acid |
874290-88-7 | 25mg |
$81.00 | 2023-05-18 | ||
| TRC | C987733-50mg |
2-Cyanopyridine-3-boronic acid |
874290-88-7 | 50mg |
$133.00 | 2023-05-18 | ||
| TRC | C987733-100mg |
2-Cyanopyridine-3-boronic acid |
874290-88-7 | 100mg |
$196.00 | 2023-05-18 | ||
| TRC | C987733-250mg |
2-Cyanopyridine-3-boronic acid |
874290-88-7 | 250mg |
$345.00 | 2023-05-18 | ||
| abcr | AB206211-1 g |
2-Cyanopyridine-3-boronic acid; 95% |
874290-88-7 | 1g |
€272.60 | 2023-05-06 |
(2-Cyanopyridin-3-yl)boronic acid (CAS: 874290-88-7) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This boronic acid derivative, characterized by the presence of both a cyano group and a boronic acid moiety on a pyridine scaffold, has found applications in various areas, including medicinal chemistry, drug discovery, and materials science. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active compounds and as a ligand in catalytic systems.
One of the most significant applications of (2-Cyanopyridin-3-yl)boronic acid is in the field of Suzuki-Miyaura cross-coupling reactions, a widely used method for forming carbon-carbon bonds. The compound's boronic acid group facilitates its participation in these reactions, enabling the synthesis of complex heterocyclic structures. Recent research has demonstrated its utility in the construction of pyridine-based scaffolds, which are prevalent in many pharmaceutical agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of (2-Cyanopyridin-3-yl)boronic acid in the synthesis of novel kinase inhibitors, showcasing its role in the development of targeted cancer therapies.
In addition to its synthetic utility, (2-Cyanopyridin-3-yl)boronic acid has been investigated for its potential in bioorthogonal chemistry. The cyano group can serve as a handle for further functionalization, allowing researchers to incorporate the compound into larger biomolecules or probes. A recent study in Chemical Communications (2024) described the use of this boronic acid derivative in the development of fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probe's ability to selectively bind and signal the presence of ROS highlights the compound's potential in diagnostic and therapeutic applications.
Another area of interest is the compound's role in the development of boron-containing drugs. Boron-based compounds have gained attention in recent years due to their unique interactions with biological targets. (2-Cyanopyridin-3-yl)boronic acid, with its dual functionality, has been explored as a precursor for boron neutron capture therapy (BNCT) agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of boron-rich compounds derived from this boronic acid, demonstrating their efficacy in preclinical models of BNCT for cancer treatment.
Despite its promising applications, challenges remain in the handling and stability of (2-Cyanopyridin-3-yl)boronic acid. The compound's sensitivity to moisture and air necessitates careful storage and handling conditions. Recent advancements in protective group strategies and stabilization techniques, as reported in a 2024 Tetrahedron Letters publication, have addressed some of these issues, paving the way for broader utilization of this compound in research and industrial settings.
Looking ahead, the continued exploration of (2-Cyanopyridin-3-yl)boronic acid is expected to yield new insights into its applications in chemical biology and drug discovery. Ongoing research is focusing on expanding its utility in the synthesis of novel drug candidates, as well as its incorporation into advanced materials and sensors. The compound's unique combination of reactivity and functionality positions it as a valuable tool in the toolkit of modern chemists and pharmaceutical researchers.
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